Cas no 72877-64-6 (1-(4-Hydroxybenzoyl)glucuronide)

• Product Name: 1-(4-Hydroxybenzoyl)glucuronide
• CAS No: 72877-64-6
• MF: C₁₃H₁₄O₉
• MW: 314.244864940643
• CID: 2007583
• PubChem ID: 102131542
• Update Time: 2025-06-08

1-(4-Hydroxybenzoyl)glucuronide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-benzoyl-glucuronid
• 4-Hydroxy-benzoylglucuronid
• 1-(4-Hydroxybenzoyl)glucuronide
• 72877-64-6

• Inchi： 1S/C13H14O9/c14-6-3-1-5(2-4-6)12(20)22-13-9(17)7(15)8(16)10(21-13)11(18)19/h1-4,7-10,13-17H,(H,18,19)/t7-,8-,9+,10-,13-/m0/s1
• InChI Key： UDDPEWPRKBWBMA-UNLLLRGISA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 314.06378202Da
• Monoisotopic Mass: 314.06378202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 154Ų

Additional information on 1-(4-Hydroxybenzoyl)glucuronide

Recent Advances in the Study of 1-(4-Hydroxybenzoyl)glucuronide (CAS: 72877-64-6): Implications for Drug Metabolism and Biomarker Development

The compound 1-(4-Hydroxybenzoyl)glucuronide (CAS: 72877-64-6) has garnered significant attention in recent years due to its role as a key metabolite in the biotransformation of various pharmaceuticals, particularly those containing phenolic hydroxyl groups. This research brief synthesizes the latest findings on its chemical properties, metabolic pathways, and potential applications in drug development and biomarker research. Recent studies highlight its formation via UDP-glucuronosyltransferase (UGT)-mediated conjugation, a critical Phase II metabolic pathway that enhances drug elimination and modulates pharmacological activity.

Advances in analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have enabled precise quantification of 1-(4-Hydroxybenzoyl)glucuronide in biological matrices. A 2023 study by Zhang et al. (Journal of Pharmaceutical and Biomedical Analysis) demonstrated its utility as a biomarker for assessing paraben exposure, leveraging its stability and detectability in urine samples. Furthermore, structural elucidation efforts using nuclear magnetic resonance (NMR) spectroscopy have clarified its stereochemistry, aiding in the design of more efficient glucuronidation probes.

Emerging applications include its use as a tracer in pharmacokinetic studies of nonsteroidal anti-inflammatory drugs (NSAIDs) like diflunisal, where it serves as a surrogate for hepatic UGT activity. A notable 2024 preclinical trial (Molecular Pharmaceutics) revealed correlations between 1-(4-Hydroxybenzoyl)glucuronide levels and drug-drug interaction risks involving UGT1A9 inhibitors. Challenges remain in standardizing its synthesis for reference materials, though recent enzymatic methods using recombinant UGTs show promise for scalable production.

Future research directions emphasize its potential in personalized medicine, particularly in predicting individual variations in drug metabolism. Collaborative efforts between academia and industry (e.g., the FDA's Biomarker Qualification Program) are underway to validate its clinical utility. This compound exemplifies how detailed metabolite characterization can bridge gaps between drug development, toxicology, and diagnostic innovation.